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An experimental setup for testing the electrical conductivity of carbon black composites is

crucial for characterizing their performance in applications ranging from antistatic materials to

conductive coatings and sensors. The conductivity of these composites is highly dependent on

the concentration, dispersion, and intrinsic properties of the carbon black filler within an

insulating polymer matrix. A key phenomenon governing this behavior is the percolation

threshold, a critical concentration at which the carbon black particles form a continuous

conductive network, leading to a dramatic increase in electrical conductivity.

Core Concepts: The Percolation Threshold
Carbon black composites exhibit a sharp insulator-to-conductor transition as the filler

concentration increases. Below a critical volume fraction, known as the percolation threshold,

the carbon black particles are isolated within the polymer matrix, and the material behaves as

an insulator.[1][2] As the concentration approaches this threshold, conductive pathways begin

to form.[1] Once the threshold is exceeded, a continuous network of carbon black particles

spans the material, causing the electrical conductivity to increase by several orders of

magnitude.[2][3] The exact percolation threshold depends on factors like the carbon black's

structure, particle size, and the processing method used to create the composite.[1][4] For

example, a polypropylene/carbon black (PP/CB) composite was found to have a percolation

threshold of 6.2 wt.% CB.[5] In another study with polycarbonate (PC), the threshold was

observed between 13.5-14 wt.% CB.[2]
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The choice of measurement technique depends on the sample's geometry and expected

resistance. The two most common methods are the Two-Point Probe and the Four-Point Probe

techniques.

Protocol 1: Two-Point Probe Method
This method is straightforward and widely used for samples with relatively high resistance. It

measures the total resistance between two electrodes in contact with the material.

Detailed Methodology:

Principle: An electrical current is applied through two probes, and the resulting voltage drop

across the same two probes is measured. The resistance is calculated using Ohm's Law (R

= V/I). This measurement includes the resistance of the sample, the contact resistance

between the probes and the sample, and the resistance of the probes themselves.[6][7]

Apparatus and Materials:

Source Meter or Electrometer (e.g., Keithley 2400 series)

Two conductive probes (e.g., copper or brass)

Sample holder/fixture

Conductive silver paste or paint[8][9]

Caliper or micrometer for sample dimension measurement

Sample Preparation:

Prepare composite samples in a defined geometry, such as a rectangular bar or a circular

disc, through methods like compression molding or melt mixing.[3][8]

Measure the precise dimensions (length, width, thickness) of the sample.

To minimize contact resistance, apply conductive silver paste to the two ends of the

sample where the probes will make contact.[9] Allow the paste to dry completely.
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Measurement Procedure:

Secure the sample in the holder.

Press the two probes firmly against the silver-coated ends of the sample.

Connect the probes to the source meter.

Apply a known DC current (I) and measure the corresponding voltage (V). To ensure

ohmic contact, it is advisable to perform a current or voltage sweep and check for a linear

I-V relationship.

Calculation of Volume Resistivity (ρ) and Conductivity (σ):

Calculate the resistance (R) from R = V / I.

Calculate volume resistivity (ρ) using the formula: ρ = R * (A / L), where A is the cross-

sectional area of the sample and L is the distance between the electrodes.

Calculate conductivity (σ) as the reciprocal of resistivity: σ = 1 / ρ.

Protocol 2: Four-Point Probe Method
This method is preferred for more conductive materials as it effectively eliminates the influence

of contact resistance from the measurement, yielding a more accurate value for the bulk

material's resistivity.[10]

Detailed Methodology:

Principle: Four collinear probes with equal spacing are placed in contact with the sample

surface. A constant current (I) is passed through the two outer probes, while the voltage drop

(V) is measured across the two inner probes.[11][12] Since the voltmeter has a very high

internal impedance, negligible current flows through the inner probes, meaning the

measured voltage is not affected by the contact resistance at these points.[10]

Apparatus and Materials:

Four-Point Probe Head with equally spaced probes

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.raco.cat/index.php/afinidad/article/download/276251/364162/377729
https://suragus.com/four-point-probe-measurement/
https://www.researchgate.net/figure/Methods-two-A-and-four-B-probes_fig1_331309465
https://www.raco.cat/index.php/afinidad/article/download/276251/364162/377729
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Source Meter or a separate Current Source and Voltmeter

Sample stage

Caliper or micrometer

Sample Preparation:

Prepare flat, smooth samples with a thickness significantly smaller than the probe spacing.

The sample surface should be larger than the area covered by the four probes.

Ensure the sample is placed on an insulating base to prevent current leakage.[11]

Measurement Procedure:

Gently lower the four-point probe head onto the center of the sample surface.

Apply a constant DC current (I) through the outer two probes.

Measure the voltage (V) between the inner two probes.

Take measurements at several locations on the sample to check for uniformity.

Calculation of Sheet Resistance (Rs) and Volume Resistivity (ρ):

Calculate the sheet resistance (Rs) using the formula: Rs = (π / ln(2)) * (V / I) ≈ 4.532 * (V

/ I). This formula applies to a thin sheet with dimensions much larger than the probe

spacing.

For samples with finite dimensions, correction factors must be applied.[10][11]

Calculate the volume resistivity (ρ) by multiplying the sheet resistance by the sample

thickness (t): ρ = Rs * t.

Calculate conductivity (σ) as the reciprocal of resistivity: σ = 1 / ρ.
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Feature Two-Point Probe Method Four-Point Probe Method

Principle

Measures total resistance

across two points (V and I

measured with same probes).

Separates current and voltage

electrodes to eliminate contact

resistance.[12][13]

Accuracy
Lower, as it includes contact

and lead resistance.[6]

Higher, especially for low-

resistance materials.

Best Suited For

High-resistance materials,

insulators, and

semiconductors.

Low-resistance materials,

conductive and semi-

conductive films.[6]

Complexity Simpler setup and execution.
More complex setup, requires

a specialized probe head.

Sample Geometry

Can be used with various

shapes (e.g., bars, wires,

discs).

Requires a flat, uniform

surface larger than the probe

array.[11]
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Polymer Matrix
Carbon Black
(CB) Type

CB Content
(wt.%)

Percolation
Threshold
(wt.%)

Electrical
Conductivity
(S/cm)

Polypropylene

(PP)
Not Specified < 6.2 ~6.2[5] < 10⁻¹⁰

Polypropylene

(PP)
Not Specified > 6.2 ~6.2[5] > 10⁻⁴

Polycarbonate

(PC)
Not Specified 10 13.5 - 14[2] ~10⁻¹²

Polycarbonate

(PC)
Not Specified 14 13.5 - 14[2] ~10⁻⁶

Polycarbonate

(PC)
Not Specified 16 13.5 - 14[2] ~10⁻⁵

Thermoplastic

Polyurethane

(TPU)

Not Specified 9
Lowered by

adding COPA[14]

Varies with

processing[14]

Note: The conductivity values can vary significantly based on the specific grade of carbon
black and the composite processing conditions.
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A generalized workflow for measuring the electrical conductivity of carbon black composites.
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Percolation Curve Diagram
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Relationship between carbon black concentration and electrical conductivity, showing the

percolation threshold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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